Cas no 1805469-63-9 (2,5-Bis(trifluoromethyl)-4-methylanisole)

• Product Name: 2,5-Bis(trifluoromethyl)-4-methylanisole
• CAS No: 1805469-63-9
• MF: C₁₀H₈F₆O
• MW: 258.16034412384
• CID: 5002954
• Update Time: 2025-06-23

2,5-Bis(trifluoromethyl)-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-methylanisole

• Inchi： 1S/C10H8F6O/c1-5-3-7(10(14,15)16)8(17-2)4-6(5)9(11,12)13/h3-4H,1-2H3
• InChI Key： DJYMWALTGMPGDS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Bis(trifluoromethyl)-4-methylanisole

2,5-Bis(trifluoromethyl)-4-methylanisole: A Comprehensive Overview

The compound 2,5-Bis(trifluoromethyl)-4-methylanisole, identified by the CAS number 1805469-63-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the aromatic ring at positions 2 and 5, along with a methyl group at position 4. The presence of trifluoromethyl groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in advanced chemical systems.

Recent studies have highlighted the potential of 2,5-Bis(trifluoromethyl)-4-methylanisole in drug discovery and development. Its structure allows for strong interactions with biological targets, making it a promising candidate for therapeutic agents. Researchers have explored its role as a scaffold in designing new drugs targeting various diseases, including cancer and inflammatory conditions. The trifluoromethyl groups contribute to the molecule's stability and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, 2,5-Bis(trifluoromethyl)-4-methylanisole has shown remarkable utility in materials science. Its unique electronic properties make it an excellent candidate for use in advanced materials such as high-performance polymers and electronic devices. Recent advancements have demonstrated its ability to enhance the conductivity and thermal stability of polymer blends, opening new avenues for its application in next-generation electronics.

The synthesis of 2,5-Bis(trifluoromethyl)-4-methylanisole involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have developed innovative synthetic routes that minimize environmental impact while ensuring scalability for industrial production. These methods often involve the use of transition metal catalysts and advanced reaction techniques to facilitate the formation of the desired product.

The physical and chemical properties of 2,5-Bis(trifluoromethyl)-4-methylanisole have been extensively studied to understand its behavior under various conditions. Its melting point, boiling point, and solubility characteristics are well-documented, providing essential information for its safe handling and storage. Furthermore, its reactivity towards common chemical reagents has been investigated, offering insights into its potential applications in organic synthesis.

The environmental impact of 2,5-Bis(trifluoromethyl)-4-methylanisole is another critical area of research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These findings are crucial for ensuring that its use does not pose significant risks to ecosystems or human health.

In conclusion, 2,5-Bis(trifluoromethyl)-4-methylanisole, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity.